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Compound of Interest

Compound Name: tert-Butyl methyl succinate

Cat. No.: B081949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butyl methyl succinate,

focusing on its commercial availability, physicochemical properties, and its relevance in

research and development, particularly within the pharmaceutical and life sciences sectors.

Commercial Availability and Physicochemical
Properties
tert-Butyl methyl succinate (CAS No. 14734-25-9) is a specialty chemical available from a

number of suppliers. It is typically offered at 97% purity, suitable for a range of research and

synthesis applications. Below is a summary of its availability from prominent chemical suppliers

and its key physicochemical properties.

Table 1: Commercial Availability of tert-Butyl Methyl Succinate (97% Purity)
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Supplier Product Number Purity
Available
Quantities

Sigma-Aldrich 556025 97% 5g

CP Lab Safety - min 97% 25g

Biosynce - 97% Inquire

Sunway Pharm Ltd CB52075 97% 1g, 5g, 25g

CymitQuimica 10-234534 98% 1g

Table 2: Physicochemical Properties of tert-Butyl Methyl Succinate[1][2][3]

Property Value

CAS Number 14734-25-9

Molecular Formula C9H16O4

Molecular Weight 188.22 g/mol

Boiling Point 85-95 °C at 20 mmHg

Density 1.022 g/mL at 25 °C

Refractive Index n20/D 1.421

Flash Point 110 °C (closed cup)

Appearance Liquid

Solubility Soluble in organic solvents (alcohols, ethers)

Synthesis and Purification Protocols
While specific, detailed protocols for the synthesis of tert-Butyl methyl succinate are not

readily available in the public domain, a representative procedure can be derived from standard

esterification methods. One plausible approach is the esterification of monomethyl succinate

with tert-butanol.
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2.1. Representative Synthesis Protocol: Acid-Catalyzed Esterification

This protocol is a general representation of an acid-catalyzed esterification for the synthesis of

a tert-butyl ester from a carboxylic acid and tert-butanol.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve monomethyl succinate (1.0 eq) in an excess of tert-butanol, which

serves as both a reactant and a solvent.

Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or p-

toluenesulfonic acid (0.05-0.1 eq).

Reaction: Heat the mixture to reflux and monitor the reaction progress using Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Neutralize the

acid catalyst with a mild base, such as a saturated aqueous solution of sodium bicarbonate.

Extraction: Extract the aqueous layer with a suitable organic solvent, such as diethyl ether or

ethyl acetate. Combine the organic layers.

Drying and Concentration: Dry the combined organic phase over anhydrous sodium sulfate

or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a

rotary evaporator.

2.2. Purification Protocol: Fractional Distillation

The crude tert-Butyl methyl succinate can be purified by fractional distillation under reduced

pressure.

Apparatus Setup: Assemble a fractional distillation apparatus with a vacuum source. The use

of a short Vigreux column is recommended.

Distillation: Heat the crude product in the distillation flask. Collect the fraction that distills at

the expected boiling point (85-95 °C at 20 mmHg)[1][2].

Workflow for Synthesis and Purification
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Synthesis Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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